Cas no 1797891-11-2 (2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide)
2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide
-
- Inchi: 1S/C18H18N4O2S/c1-2-24-11-17(23)20-14-7-5-13(6-8-14)16-12-25-18(22-16)21-15-4-3-9-19-10-15/h3-10,12H,2,11H2,1H3,(H,20,23)(H,21,22)
- InChI Key: ZGXZGLAGJHFZEL-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)COCC
2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6468-0015-2μmol |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6468-0015-5μmol |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6468-0015-10μmol |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6468-0015-20μmol |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6468-0015-1mg |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6468-0015-2mg |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6468-0015-3mg |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6468-0015-4mg |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6468-0015-5mg |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6468-0015-10mg |
2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide |
1797891-11-2 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide
Comprehensive Overview of 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 1797891-11-2)
2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 1797891-11-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both pyridine and thiazole moieties in its structure enhances its binding affinity to various biological targets, making it a promising candidate for drug development.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide, particularly due to their role in addressing unmet medical needs. Researchers are actively exploring its potential in kinase inhibition, a hot topic in oncology and autoimmune disease research. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often linked to cancer and inflammatory disorders. The compound's ability to modulate kinase activity could pave the way for novel targeted therapies, aligning with the current trend toward personalized medicine.
The synthesis of 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide involves multi-step organic reactions, including amide coupling and cyclization processes. Its molecular formula, C18H18N4O2S, reflects a balanced combination of lipophilic and hydrophilic properties, which is crucial for drug bioavailability. The ethoxy group in its structure contributes to its solubility profile, while the thiazole ring enhances its metabolic stability. These characteristics make it a valuable scaffold for medicinal chemistry optimization.
From a drug discovery perspective, 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide has been investigated for its potential in treating chronic inflammatory diseases and certain types of cancer. Preclinical studies suggest that it may inhibit key inflammatory pathways, such as NF-κB or JAK-STAT, which are frequently searched topics in academic and industrial research. Additionally, its structure-activity relationship (SAR) has been a focal point for chemists aiming to design more potent analogs with improved pharmacokinetic properties.
The compound's relevance extends to computational chemistry and molecular docking studies, where researchers use in silico tools to predict its interactions with biological targets. This approach aligns with the increasing demand for AI-driven drug discovery, a trending topic in the pharmaceutical industry. By leveraging machine learning algorithms, scientists can accelerate the identification of lead compounds like 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide, reducing the time and cost associated with traditional drug development.
In summary, 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 1797891-11-2) represents a compelling example of how heterocyclic chemistry can contribute to advancing modern medicine. Its multifaceted applications, from kinase inhibition to anti-inflammatory therapy, underscore its potential as a versatile pharmacophore. As research continues to unfold, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing challenges in healthcare today.
1797891-11-2 (2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)